Cas no 887405-58-5 (2-(4-Methyl-1H-1,2,3-triazol-1-yl)acetic acid)

• Product Name: 2-(4-Methyl-1H-1,2,3-triazol-1-yl)acetic acid
• CAS No: 887405-58-5
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 2121292
• PubChem ID: 18524443
• Update Time: 2025-11-01

2-(4-Methyl-1H-1,2,3-triazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-1H-1,2,3-triazol-1-yl)acetic acid
• (4-Methyl-[1,2,3]triazol-1-yl)acetic acid
• (4-METHYL-1H-1,2,3-TRIAZOL-1-YL)ACETIC ACID
• 1H-1,2,3-Triazole-1-acetic acid, 4-methyl-
• XTGWZVKYWQHZJU-UHFFFAOYSA-N
• 2-(4-methyl-1,2,3-triazolyl)acetic acid
• BB 0221330
• ST50401287
• (4-Methyl-[1,2,3]triazol-1-yl)-acetic acid
• [4-Methyl-1H-1,2,3-triazole-1-yl]acetic acid
• 4-Methyl -1H-1,2,3,-triazole-1-yl acetic acid
• 2-(4-Methyl-1H-1,2,3-triazol-1-yl)acetic acid

• Inchi： 1S/C5H7N3O2/c1-4-2-8(7-6-4)3-5(9)10/h2H,3H2,1H3,(H,9,10)
• InChI Key： XTGWZVKYWQHZJU-UHFFFAOYSA-N
• SMILES： OC(CN1C=C(C)N=N1)=O

Computed Properties

• Exact Mass: 141.053826475g/mol
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68
• XLogP3: -0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-Methyl-1H-1,2,3-triazol-1-yl)acetic acid

2-(4-Methyl-1H-1,2,3-Triazol-1-Yl)Acetic Acid (CAS No 887405-58-5): A Comprehensive Overview

2-(4-Methyl-1H-1,2,3-Triazol-1-Yl)Acetic Acid, also identified by the CAS Registry Number 887405-58-5, is a chemical compound that has garnered significant attention in the fields of organic synthesis and material science. This compound is characterized by its unique structure, which combines a triazole ring with an acetic acid moiety. The triazole ring is a heterocyclic aromatic compound containing three nitrogen atoms and two carbon atoms, making it highly versatile for various applications. The methyl group attached to the triazole ring further enhances its chemical reactivity and stability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(4-Methyl-1H-1,2,3-Triazol-1-Yl)Acetic Acid through a variety of methods. One notable approach involves the click chemistry reaction, specifically the copper-catalyzed azide–alkyne cycloaddition (CuAAC), which has been widely used to construct triazole-containing compounds. This method not only ensures high yields but also provides excellent control over the stereochemistry of the product. The incorporation of the acetic acid group into the molecule further expands its functionalization potential, making it a valuable building block in drug discovery and material synthesis.

The structural properties of 2-(4-Methyl-1H-1,2,3-Triazol-1-Yl)Acetic Acid make it highly suitable for applications in pharmaceuticals and agrochemicals. For instance, its ability to form stable metal complexes has been exploited in the development of new catalysts for organic transformations. Additionally, this compound has shown promise as a ligand in coordination chemistry, where it can bind to metal ions such as copper and zinc with high affinity. Recent studies have demonstrated its potential as a chelating agent in metalloenzyme mimics, highlighting its role in bio-inspired catalysis.

In terms of biological activity, 2-(4-Methyl-1H-1,2,3-Triazol-1-Yl)Acetic Acid has been investigated for its anti-inflammatory and antioxidant properties. Experimental data suggest that this compound can inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases. Furthermore, its ability to scavenge free radicals underscores its potential application as a natural antioxidant in food additives and cosmetic products.

The environmental impact of 2-(4-Methyl-1H-1,2,3-Triazol-1-Yl)Acetic Acid has also been a topic of recent research. Studies indicate that this compound exhibits low toxicity to aquatic organisms under standard test conditions. Its biodegradability has been assessed using OECD guidelines, revealing that it undergoes rapid microbial degradation under aerobic conditions. These findings are particularly relevant for industries seeking eco-friendly alternatives for chemical synthesis.

Looking ahead, the versatility of 2-(4-Methyl-1H-1,2,3-Triazol-1-Yl)Acetic Acid is expected to drive further innovation across multiple disciplines. Its use as a precursor for more complex molecules in drug discovery pipelines is particularly promising. Researchers are also exploring its application in advanced materials science, such as in the development of stimuli-responsive polymers and self-healing materials.

In conclusion, 2-(4-Methyl